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Compound of Interest

Compound Name: LPMA4870108

Cat. No.: B15616778

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) with detailed disposal
procedures for LPM4870108 is not publicly available. The following guidelines are based on
best practices for the disposal of potent, biologically active small molecule kinase inhibitors and
should be supplemented by a thorough review of your institution's specific chemical hygiene
and hazardous waste disposal protocols. Always consult with your institution's Environmental
Health and Safety (EHS) office before handling and disposing of this compound.

LPM4870108 is a potent, orally active pan-Trk inhibitor.[1][2][3] Due to its high biological
activity, it should be handled as a potentially hazardous substance to minimize exposure to
personnel and the environment.

Summary of Key Compound Information

The following table summarizes key characteristics of LPM4870108 relevant to its safe
handling and disposal.
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Characteristic Description Source

Potent and orally active pan-
Compound Type S [11[2][3]
Trk (WT and MT) inhibitor

Biologically active potent

] kinase inhibitor; potential for Inferred from preclinical safety
Primary Hazard . ) . .
unforeseen toxicological and toxicity studies.[4][5]
effects.
Solubility 10 mM in DMSO [1]

. _ _ Inferred from supplier
Physical Form Typically a solid powder ) )
information.

Step-by-Step Disposal Procedures

The proper disposal of LPM4870108 requires the segregation of waste streams to ensure safe
and compliant disposal.

Solid Waste Disposal

This category includes unused or expired neat compounds, as well as consumables
contaminated with LPM4870108 such as gloves, weighing papers, pipette tips, and absorbent
materials from spill cleanups.

o Segregation: All solid waste contaminated with LPM4870108 must be collected separately
from non-hazardous laboratory trash.

o Containment: Use a designated, sealable, and clearly labeled hazardous waste container.
The container should be made of a material compatible with the chemicals it will hold.

o Labeling: The container must be prominently labeled with a "Hazardous Waste" tag. The
label should clearly identify the contents, including "LPM4870108 waste" and any other
chemical contaminants.

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by your institution's EHS personnel or a licensed hazardous waste contractor.
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Liquid Waste Disposal

This category includes solutions containing LPM4870108, such as stock solutions,
experimental media, and solvent rinses from contaminated glassware.

o Segregation: Collect all liquid waste containing LPM4870108 in a dedicated, leak-proof, and
shatter-resistant hazardous waste container. Do not mix with other, incompatible waste
streams.

o Containment: The container must be securely sealed to prevent spills and evaporation. Do
not fill the container to more than 80% capacity to allow for vapor expansion.

o Labeling: Affix a "Hazardous Waste" label to the container. The label must list all chemical
constituents by their full names and include their approximate concentrations. For example:
"LPM4870108 in DMSO," with estimated concentrations.

e pH Neutralization: If the waste is acidic or basic, it may require neutralization before
disposal, as per your institution's guidelines. Consult your EHS office for specific instructions.

o Storage: Store the sealed liquid waste container in secondary containment in a designated
satellite accumulation area, away from drains and sources of ignition.

Sharps Waste Disposal

This category includes any sharp objects that are contaminated with LPM4870108, such as
needles, syringes, and razor blades.

» Containment: Immediately place all contaminated sharps into a designated, puncture-proof
sharps container.

e Labeling: The sharps container should be clearly labeled as "Hazardous Waste" and indicate
that it contains sharps contaminated with LPM4870108.

» Disposal: Do not overfill the sharps container. When it is three-quarters full, seal it and
arrange for its collection by your institution's EHS office.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of waste
generated from work with LPM4870108.
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Caption: Workflow for the proper segregation and disposal of LPM4870108 waste.

This document is intended to provide guidance based on general laboratory safety principles. It
IS not a substitute for the specific protocols and regulations of your institution. Always prioritize
the guidance of your local Environmental Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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